N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]propanamide

Specification

• Molecular Formula: C11H10ClN3O2
• Molecular Weight: 251.67 g/mol
• IUPAC Name: N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]propanamide
• Standard InChI: InChI=1S/C11H10ClN3O2/c1-2-9(16)13-11-10(14-17-15-11)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3,(H,13,15,16)
• Standard InChI Key: IUMVBUYSGVKBTA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NON=C1C2=CC=C(C=C2)Cl

Introduction

N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]propanamide is a synthetic organic compound characterized by its unique oxadiazole structure. It features a chlorophenyl group attached to the oxadiazole ring, which contributes to its potential biological activities and applications in medicinal chemistry. The compound's molecular formula is not explicitly mentioned in the provided sources, but it is known to have a molecular weight of approximately 288.73 g/mol.

Biological Activities and Applications

Research indicates that N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]propanamide exhibits notable biological activities, making it a valuable candidate for further research in medicinal chemistry and drug development. Its structural characteristics, particularly the combination of a chlorophenyl group and an oxadiazole core, enhance its biological activity compared to other compounds.

Biological Activity	Potential Applications
Anti-inflammatory	Medicinal Chemistry
Anticancer	Drug Development
Antimicrobial	Pharmacology

Comparison with Similar Compounds

N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]propanamide can be compared to several similar compounds that share structural features but differ in specific functional groups or biological activities. Some notable examples include:

Compound Name	Molecular Formula	Key Features
N-(4-chlorophenyl)-1,3,4-oxadiazole	C8H6ClN3O	Similar oxadiazole core with different substitution pattern
2-(4-chlorophenyl)-1H-benzodiazole	C14H9ClN2O	Contains a benzodiazole structure instead of oxadiazole
N-(4-methoxyphenyl)-1,2,5-oxadiazol-3-amide	C15H14N4O2	Different aromatic substitution leading to varied biological activity